Cas no 66843-11-6 (sodium 4,6-dioxo-5-(3-phenoxypropyl)-5-(2-phenylethyl)-1,4,5,6-tetrahydropyrimidin-2-olate)

• Product Name: sodium 4,6-dioxo-5-(3-phenoxypropyl)-5-(2-phenylethyl)-1,4,5,6-tetrahydropyrimidin-2-olate
• CAS No: 66843-11-6
• MF: C₂₁H₂₁N₂NaO₄
• MW: 388.392216444016
• CID: 1712982
• PubChem ID: 23715958
• Update Time: 2025-04-21

sodium 4,6-dioxo-5-(3-phenoxypropyl)-5-(2-phenylethyl)-1,4,5,6-tetrahydropyrimidin-2-olate Chemical and Physical Properties

Names and Identifiers

• sodium 4,6-dioxo-5-(3-phenoxypropyl)-5-(2-phenylethyl)-1,4,5,6-tetrahydropyrimidin-2-olate
• 5-Phenethyl-5-(3-phenoxypropyl)-2-sodiooxy-4,6(1H,5H)-pyrimidinedione
• 66843-11-6
• BARBITURIC ACID, 5-PHENETHYL-5-(3-PHENOXYPROPYL)-, SODIUM SALT
• 5-Phenethyl-5-(3-phenoxypropyl)barbituric acid sodium salt

• Inchi： 1S/C21H22N2O4.Na/c24-18-21(19(25)23-20(26)22-18,14-12-16-8-3-1-4-9-16)13-7-15-27-17-10-5-2-6-11-17;/h1-6,8-11H,7,12-15H2,(H2,22,23,24,25,26);/q;+1/p-1
• InChI Key： XYBDCZDOJPCIEI-UHFFFAOYSA-M
• SMILES： [Na+].O=C1C(C(NC([N-]1)=O)=O)(CCC1C=CC=CC=1)CCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 388.14003
• Monoisotopic Mass: 388.139902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 545
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 90.82